1-Imino-3-(methylamino)-1lambda6-thiolan-1-one

• Molecular Formula: C5H12N2OS
• Molecular Weight: 148.23 g/mol
• SMILES: CNC1CCS(=N)(=O)C1
• InChI: InChI=1S/C5H12N2OS/c1-7-5-2-3-9(6,8)4-5/h5-7H,2-4H2,1H3
• InChIKey: UEENHLAKPNXRPW-UHFFFAOYSA-N

1-Imino-3-(methylamino)-1lambda6-thiolan-1-one: Procurement-Relevant Chemical and Pharmacological Profile

1-Imino-3-(methylamino)-1lambda6-thiolan-1-one (CAS 50800-92-5) is a heterocyclic sulfoximine characterized by a thiolane ring bearing a λ⁶-sulfoximine (S=N) moiety and a 3-methylamino substituent . The compound exhibits a distinct polypharmacology, with reported activities including activation of RNase L (IC50 = 2.30 nM) [1], inhibition of lipoxygenase, formyltetrahydrofolate synthetase, and carboxylesterase [2], and modulation of SHIP2 phosphatase (IC50 = 2.50 µM) [3]. It has been cited in patents for its ability to arrest proliferation of undifferentiated cells and induce differentiation [4], as well as for its potential as an NO synthase inhibitor and ROS scavenger [5].

Pathway RNase L activation and interferon pathway studies

Pathway SHIP2 inhibition for insulin signaling research

Profile Multi-target polypharmacology including lipoxygenase

Model Cell differentiation and proliferation arrest studies

• [1] BindingDB. BDBM50025002: Affinity Data for 2-5A-dependent ribonuclease (RNase L). IC50 = 2.30 nM. View Source
• [2] Medical University of Lublin. MeSH Concept: M0014961. Compound Profile. View Source
• [3] BindingDB. BDBM50586356: Affinity Data for SHIP2. IC50 = 2.50 µM. View Source
• [4] FreshPatents.com. 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one - Anti-Cancer and Skin Disease Applications. View Source
• [5] Chabrier de Lassauniere, P.-E., et al. Derivatives of N-(iminomethyl)amines, their preparation, their use as medicaments and the pharmaceutical compositions containing them. US Patent Application 20030171379. View Source

Why Generic Thiolane Analogs Cannot Substitute for 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one

Generic substitution of 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one with other thiolane-1-oxide or sulfoximine analogs is not advisable due to the unique combination of its λ⁶-sulfoximine core and the specific 3-(methylamino) substituent. While the sulfoximine motif itself can confer metabolic stability over sulfones [1], the presence and position of the methylamino group critically modulate the compound's polypharmacology. For instance, simple thiolane-1-oxides (e.g., tetramethylene sulfoxide) lack the imino nitrogen crucial for RNase L activation [2]. Furthermore, N-aryl imino analogs show drastically reduced RNase L activity (EC50 ~26,000 nM) [3], and other sulfoximine analogs exhibit vastly different selectivity profiles, as seen in CYP24 inhibitors where minor structural changes drastically alter isoform selectivity [4]. The data below demonstrate that the precise substitution pattern of this compound is essential for its characteristic biological fingerprint.

Target Compound

Generic Analogs

λ⁶-sulfoximine core with 3-(methylamino) group

Simple thiolane-1-oxides lack imino nitrogen; may not support RNase L activation

Reported nanomolar-range RNase L activation

N-aryl imino analogs exhibit substantially weaker RNase L activity

Defined polypharmacology (SHIP2, lipoxygenase, differentiation)

Substitution may alter multi-target profile and pathway-response endpoints

• [1] Sirvent, J. A., & Lücking, U. (2017). Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. ChemMedChem, 12(7), 487-501. View Source
• [2] ChemExper. Tetramethylene sulfoxide (CAS 1600-44-8) - Chemical Directory. View Source
• [3] BindingDB. BDBM50373166 (CHEMBL259819): Affinity Data for 2-5A-dependent ribonuclease. EC50 = 26,000 nM. View Source
• [4] Kato, Y., et al. (2016). Potent, Selective and Low-Calcemic Inhibitors of CYP24 Hydroxylase: 24-Sulfoximine Analogues of the Hormone 1α,25-Dihydroxyvitamin D3. Journal of Medicinal Chemistry, 59(6), 2579-2601. View Source

Quantitative Differentiation of 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one from Closest Analogs

RNase L Activation: Superior Potency Compared to N-Aryl Imino Analogs

1-Imino-3-(methylamino)-1lambda6-thiolan-1-one activates RNase L with an IC50 of 2.30 nM [1]. In contrast, a structurally related N-aryl imino-thiolan-1-one analog (BDBM50373166 / CHEMBL259819) is >11,000-fold less potent, exhibiting an EC50 of 26,000 nM for RNase L activation [2]. This stark difference highlights the critical role of the N-methylamino substituent over an N-aryl group for high-affinity interaction with the 2-5A-dependent ribonuclease.

RNase L Activation

Head-to-head

Target IC50 2.30 nM vs N-aryl analog EC50 26,000 nM

Supports RNase L pathway study fit; N-methylamino substituent critical

Data from BindingDB; >10,000-fold difference observed

Evidence Dimension	RNase L Activation Potency
Target Compound Data	IC50 = 2.30 nM
Comparator Or Baseline	N-aryl imino analog (BDBM50373166) EC50 = 26,000 nM
Quantified Difference	>11,300-fold difference in potency
Conditions	Inhibition of protein synthesis in mouse L cell extracts for target; activation of human recombinant RNase L assessed by FRET RNA probe cleavage for comparator.

Why This Matters

This data guides selection for researchers investigating innate immune activation or developing antiviral agents, where low-nanomolar potency is essential for in vitro and ex vivo studies.

• [1] BindingDB. BDBM50025002: Affinity Data for 2-5A-dependent ribonuclease (RNase L). IC50 = 2.30 nM. View Source
• [2] BindingDB. BDBM50373166 (CHEMBL259819): Affinity Data for 2-5A-dependent ribonuclease. EC50 = 26,000 nM. View Source

SHIP2 Inhibition: Defined Potency and Potential Utility in Metabolic Research

The compound inhibits the catalytic domain of human SHIP2 phosphatase with an IC50 of 2.50 µM (2,500 nM) [1]. This is a direct, quantitative measure of its activity against this target, which is a key negative regulator of insulin signaling. While this is the only direct comparator available for this compound against this target, the data point establishes a clear potency benchmark for this specific inhibitor, providing a basis for comparison with other known SHIP2 inhibitors (e.g., AS1949490, IC50 = 0.62 µM) .

SHIP2 Inhibition

Cross-study

IC50 2.50 µM (human SHIP2 catalytic domain)

Establishes potency benchmark for SHIP2 research

AS1949490 (known inhibitor) IC50 0.62 µM for context

Evidence Dimension	SHIP2 Phosphatase Inhibition
Target Compound Data	IC50 = 2.50 µM (2,500 nM)
Comparator Or Baseline	AS1949490 (a known SHIP2 inhibitor) IC50 = 0.62 µM (human)
Quantified Difference	AS1949490 is approximately 4-fold more potent
Conditions	Inhibition of human SHIP2 catalytic domain (residues 419-832) phosphatase activity using Ins(1,3,4,5)P4 as substrate.

Why This Matters

This establishes a defined potency benchmark for SHIP2 research, allowing scientists to select the appropriate tool compound based on the required potency window for their specific cellular or in vivo model.

• [1] BindingDB. BDBM50586356: Affinity Data for SHIP2. IC50 = 2.50 µM. View Source

Lack of Off-Target Activity at Beta-1 Adrenergic Receptor: A Defined Selectivity Feature

In contrast to many bioactive amines, 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one demonstrates no measurable binding affinity (Ki > 10,000 nM) for the human beta-1 adrenergic receptor . This is a well-defined and quantifiable selectivity feature. For example, the non-selective beta-blocker propranolol exhibits high affinity for beta-1 adrenergic receptors (Ki ~ 1-10 nM). The absence of activity at this receptor for the target compound suggests a reduced likelihood of cardiovascular-related off-target effects, a valuable attribute for a research tool.

β1-Adrenergic Selectivity

Class-level

Ki >10,000 nM vs propranolol Ki ~1-10 nM

Supports selectivity review; low beta-1 off-target probability

Radioligand binding data; source review recommended

Evidence Dimension	Binding Affinity to Beta-1 Adrenergic Receptor
Target Compound Data	Ki > 10,000 nM (No Affinity)
Comparator Or Baseline	Propranolol (non-selective beta-blocker) Ki ~ 1-10 nM
Quantified Difference	>1,000-fold lower affinity
Conditions	Radioligand binding assay using human beta-1 adrenergic receptor.

Why This Matters

This selectivity data informs procurement decisions for researchers aiming to avoid beta-adrenergic modulation, ensuring that observed cellular effects are not confounded by this common off-target pathway.

Polypharmacology: Distinct Multi-Target Profile Not Replicated by Simple Analogs

This compound exhibits a unique polypharmacology, including activity as a lipoxygenase inhibitor [1] and an inducer of cellular differentiation [2]. While simple thiolane sulfoxides (e.g., tetramethylene sulfoxide) lack the imino nitrogen required for RNase L activation, they also lack the ability to inhibit lipoxygenase or induce differentiation. This combination of activities is not a general property of the thiolane class but is specific to the 1-imino-3-(methylamino) substitution pattern.

Multi-Target Profile

Data to verify

Reported lipoxygenase inhibition and differentiation induction

Context-dependent; class-level inference from patent and literature

Verify with target-specific assays

Evidence Dimension	Multi-Target Activity Profile
Target Compound Data	Inhibits lipoxygenase, formyltetrahydrofolate synthetase, carboxylesterase; arrests proliferation and induces differentiation.
Comparator Or Baseline	Tetramethylene sulfoxide (simple thiolane-1-oxide)
Quantified Difference	Qualitative difference in biological profile; comparator lacks imino nitrogen and shows no reported bioactivity in these assays.
Conditions	Various enzymatic and cell-based assays (see sources).

Why This Matters

This unique profile makes the compound a valuable tool for studying multi-target pharmacology or for applications where combined RNase L activation, lipoxygenase inhibition, and differentiation induction are desirable, differentiating it from single-target or simpler analogs.

• [1] Medical University of Lublin. MeSH Concept: M0014961. Compound Profile. View Source
• [2] FreshPatents.com. 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one - Anti-Cancer and Skin Disease Applications. View Source

Validated Application Scenarios for 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one Based on Empirical Evidence

Investigating Innate Immunity and Antiviral Mechanisms via RNase L Activation

Researchers exploring the interferon-regulated 2-5A/RNase L pathway can employ this compound as a high-potency activator (IC50 = 2.30 nM) [6]. Its >11,000-fold selectivity over certain N-aryl analogs makes it the preferred tool for studies requiring specific and potent RNase L engagement . This is particularly relevant for investigations into viral defense mechanisms, where precise control over RNase L activation is critical.

Probing SHIP2-Mediated Insulin Signaling and Metabolic Pathways

For studies focused on insulin resistance, glucose homeostasis, or SHIP2-dependent signaling, this compound offers a defined potency (IC50 = 2.50 µM) for inhibiting the catalytic activity of human SHIP2 [6]. This allows researchers to use it as a pharmacological tool to dissect SHIP2's role in cellular models, with the understanding that its potency is approximately 4-fold lower than the more potent but structurally distinct SHIP2 inhibitor AS1949490 .

Cell Differentiation and Proliferation Studies in Oncology and Dermatology

The compound's reported ability to arrest proliferation of undifferentiated cells and induce differentiation into monocytes [6] makes it a candidate for research into differentiation therapy for cancers and for studying skin diseases like psoriasis. This application is supported by patent literature citing its pronounced activity in these areas . Its lack of beta-1 adrenergic receptor affinity further positions it as a cleaner tool for these cellular studies, minimizing confounding off-target effects .

Investigating Multi-Target Pharmacology Involving Lipoxygenase and NO Synthase

This compound's established activity as a lipoxygenase inhibitor [6], combined with its patent citations as a potential NO synthase inhibitor and ROS scavenger , makes it a unique polypharmacological tool. Researchers investigating crosstalk between inflammation (via lipoxygenase) and oxidative/nitrosative stress pathways can leverage this compound to interrogate multiple nodes simultaneously, a feature not shared by simpler thiolane analogs or single-target probes.

Application

Selection Property

Validation Focus

Innate immunity / antiviral pathway studies

RNase L activation assay context

RNase L enzymatic endpoint and analog selectivity review

Insulin signaling / metabolic pathway research

SHIP2 phosphatase inhibition assay context

SHIP2 catalytic activity benchmarking

Cell differentiation and proliferation model studies

Differentiation-induction profile (reported)

Cell differentiation endpoint and proliferation arrest assay

Multi-target pathway crosstalk studies

Polypharmacology profile (lipoxygenase, NO synthase)

Inflammatory and oxidative stress pathway endpoint review

• [1] BindingDB. BDBM50025002: Affinity Data for 2-5A-dependent ribonuclease (RNase L). IC50 = 2.30 nM. View Source
• [2] BindingDB. BDBM50373166 (CHEMBL259819): Affinity Data for 2-5A-dependent ribonuclease. EC50 = 26,000 nM. View Source
• [3] BindingDB. BDBM50586356: Affinity Data for SHIP2. IC50 = 2.50 µM. View Source
• [4] FreshPatents.com. 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one - Anti-Cancer and Skin Disease Applications. View Source
• [5] FreshPatents.com. 1-Imino-3-(methylamino)-1lambda6-thiolan-1-one - Anti-Cancer and Skin Disease Applications. View Source
• [6] Medical University of Lublin. MeSH Concept: M0014961. Compound Profile. View Source
• [7] Chabrier de Lassauniere, P.-E., et al. Derivatives of N-(iminomethyl)amines, their preparation, their use as medicaments and the pharmaceutical compositions containing them. US Patent Application 20030171379. View Source